Cas no 80073-14-9 (1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile)

• Product Name: 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile
• CAS No: 80073-14-9
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• MDL: MFCD09027483
• CID: 707598
• PubChem ID: 20405768
• Update Time: 2025-11-02

1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-1H-benzo[d]imidazole-5-carbonitrile
• 1,2-dimethyl-1H-benzimidazole-5-carbonitrile(SALTDATA: FREE)
• 1,2-dimethylbenzimidazole-5-carbonitrile
• 1H-Benzimidazole-5-carbonitrile,1,2-dimethyl-
• 1H-Benzimidazole-5-carbonitrile,1,2-dimethyl-(9CI)
• 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile
• AKOS006343782
• SCHEMBL10953589
• 80073-14-9
• AS-38949
• DTXSID80606882
• A864755
• CS-0455842
• 1,2-DIMETHYL-1H-BENZIMIDAZOLE-5-CARBONITRILE
• MFCD09027483

• MDL： MFCD09027483
• Inchi： 1S/C10H9N3/c1-7-12-9-5-8(6-11)3-4-10(9)13(7)2/h3-5H,1-2H3
• InChI Key： HJYJGQHRYUADIO-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NC2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 171.08000
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 375.8±15.0 °C at 760 mmHg
• Flash Point: 181.1±20.4 °C
• PSA: 41.61000
• LogP: 1.75338
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile

Comprehensive Guide to 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile (CAS No. 80073-14-9): Properties, Applications, and Market Insights

1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile (CAS No. 80073-14-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, featuring a benzodiazole core with methyl and cyano functional groups, exhibits unique chemical properties that make it valuable for various industrial and research applications. In this article, we delve into its molecular structure, synthesis methods, key applications, and emerging trends in the global market.

The molecular formula of 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile is C₁₀H₉N₃, with a molecular weight of 171.20 g/mol. Its structure consists of a fused benzene and diazole ring system, where the cyano group at the 5-position enhances its reactivity and utility in organic synthesis. Researchers often explore its role as a building block for more complex molecules, particularly in the development of pharmaceutical intermediates and functional materials.

One of the most frequently asked questions about 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile is its synthesis pathway. The compound is typically prepared through the condensation of 2,3-dimethyl-2,3-diaminobutane with 5-cyano-2-nitrobenzoic acid, followed by reduction and cyclization steps. This method ensures high purity and yield, making it a preferred choice for industrial-scale production. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes, aligning with the growing demand for eco-friendly chemical processes.

In the pharmaceutical industry, 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile serves as a key intermediate for the synthesis of bioactive molecules. Its benzodiazole scaffold is found in several drug candidates targeting central nervous system (CNS) disorders and anti-inflammatory agents. Additionally, its cyano group offers a versatile handle for further functionalization, enabling the creation of diverse chemical libraries for drug discovery.

Beyond pharmaceuticals, this compound finds applications in agrochemicals, where it is used to develop novel pesticides and herbicides. Its ability to interact with biological targets makes it a valuable component in crop protection formulations. Moreover, the material science community has explored its potential in organic electronics, such as OLEDs and photovoltaic devices, due to its electron-withdrawing properties and stability under various conditions.

The global market for 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile is projected to grow steadily, driven by increasing demand from the pharmaceutical and agrochemical sectors. Key players in the chemical industry are investing in R&D to expand its applications and improve production efficiency. As sustainability becomes a priority, manufacturers are also focusing on waste reduction and energy-efficient processes to meet regulatory standards and consumer expectations.

In conclusion, 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile (CAS No. 80073-14-9) is a versatile compound with broad applications across multiple industries. Its unique chemical properties, coupled with ongoing research and market trends, position it as a critical component in modern chemistry. Whether you are a researcher, manufacturer, or end-user, understanding its potential can unlock new opportunities in innovation and product development.